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Standard Operating Procedure: Safe Handling of
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Compound of Interest

Compound Name: Phenyl fluorosulfate

Cat. No.: B3051325

This document provides essential safety and logistical information for the handling and disposal
of Phenyl fluorosulfate (also known as Phenylsulfonyl Fluoride). The following procedures are
designed for researchers, scientists, and drug development professionals to ensure safe
laboratory operations.

Hazard Identification and Engineering Controls

Phenyl fluorosulfate is a corrosive and moisture-sensitive compound that can cause severe
skin burns and eye damage. It is also a lachrymator, meaning it can cause irritation and tearing
of the eyes upon exposure. Inhalation may lead to respiratory irritation. All handling of this
substance must be performed within a certified chemical fume hood to minimize inhalation
exposure. An eyewash station and safety shower must be immediately accessible.

Physicochemical and Hazard Data
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Property Value

Molecular Formula CeHsFO2S

CAS Number 368-43-4

Appearance Colorless to light yellow liquid

GHS Hazard Statements

H314: Causes severe skin burns and eye

damage

H335: May cause respiratory irritation

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent skin, eye, and respiratory exposure. The following

table details the minimum required protection.
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Body Part

Protection Type

Specification

Hands

Chemical-resistant gloves

Outer Glove: Butyl rubber or
Viton. Inner Glove: Nitrile.
Always double-glove. Check
glove manufacturer's

compatibility chart.

Eyes/Face

Safety Goggles & Face Shield

Use chemical splash goggles
that meet ANSI Z87.1
standards. A full-face shield
must be worn over the goggles
when handling larger
quantities (>10 mL) or during

transfers.

Body

Flame-resistant Laboratory
Coat

A fully-buttoned, flame-

resistant lab coat is required.

Respiratory

Respirator (if applicable)

Use is not required if all work is
performed within a certified
fume hood. For spill cleanup
outside a hood, an air-purifying
respirator with an appropriate

cartridge is necessatry.

Operational Plan: Handling and Storage

Preparation:

inside the fume hood.

Don all required PPE as specified in the table above.

Ensure a chemical fume hood is certified and functioning correctly.

Gather all necessary equipment, including reaction vessels, syringes, and quench solutions,

Prepare a quench solution (e.g., a saturated solution of sodium bicarbonate) and a spill kit.
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Handling Procedure:
e Conduct all transfers of Phenyl fluorosulfate within the fume hood.

o Use clean, dry glass or stainless steel equipment. The compound is moisture-sensitive and
can react with water to produce hazardous byproducts.

o For transfers, use a syringe or cannula technique to avoid exposure to the atmosphere.
o Keep the container tightly sealed when not in use.

o After use, decontaminate all equipment that came into contact with the reagent before
removing it from the fume hood.

Storage:

« Store Phenyl fluorosulfate in a cool, dry, and well-ventilated area away from incompatible
materials such as water, strong acids, and strong bases.

¢ The container should be stored in a secondary container.
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Exposure Occurs

Eye Contact

A/ A4
Y

Immediately flush with water Immediately flush with eyewash
for at least 15 minutes. for at least 15 minutes, [ Move to fresh air immediately. )

Remove contaminated clothing. holding eyelids open.

Skin Contact Inhalation

Seek Immediate

Medical Attention

Click to download full resolution via product page

« To cite this document: BenchChem. [Standard Operating Procedure: Safe Handling of
Phenyl Fluorosulfate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3051325#personal-protective-equipment-for-
handling-phenyl-fluorosulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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